Cas no 434898-99-4 (N-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylprop-2-enamide)

N-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylprop-2-enamide structure
434898-99-4 structure
Product Name:N-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylprop-2-enamide
CAS No:434898-99-4
MF:C15H20BNO3
MW:273.135204315186
MDL:MFCD22493951
CID:4675389
PubChem ID:69036880
Update Time:2024-11-06

N-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-Propenamide
    • N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acrylamide
    • N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enamide
    • N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)phenyl]acrylamide
    • N-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylprop-2-enamide
    • AS-72768
    • N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enamide
    • D94120
    • DB-159459
    • AKOS037647193
    • EN300-20175046
    • 434898-99-4
    • SCHEMBL4420488
    • MFCD22493951
    • MDL: MFCD22493951
    • Inchi: 1S/C15H20BNO3/c1-6-13(18)17-12-9-7-11(8-10-12)16-19-14(2,3)15(4,5)20-16/h6-10H,1H2,2-5H3,(H,17,18)
    • InChI Key: VCRUFOUHDAQOIF-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(=CC=2)NC(C=C)=O)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 273.1536237 g/mol
  • Monoisotopic Mass: 273.1536237 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.6
  • Molecular Weight: 273.14

N-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylprop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM430437-250mg
N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-Propenamide
434898-99-4 95%+
250mg
$175 2022-09-01
Chemenu
CM430437-1g
N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-Propenamide
434898-99-4 95%+
1g
$366 2022-09-01
Chemenu
CM430437-5g
N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-Propenamide
434898-99-4 95%+
5g
$1096 2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N886656-5g
N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-Propenamide
434898-99-4 98%
5g
2,160.00 2021-05-17
eNovation Chemicals LLC
D754681-250mg
N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-Propenamide
434898-99-4 95%
250mg
$75 2024-06-05
eNovation Chemicals LLC
D754681-1g
N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-Propenamide
434898-99-4 95%
1g
$120 2024-06-05
eNovation Chemicals LLC
D754681-5g
N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-Propenamide
434898-99-4 95%
5g
$280 2024-06-05
Enamine
EN300-20175046-0.05g
N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enamide
434898-99-4
0.05g
$935.0 2023-09-16
Enamine
EN300-20175046-0.1g
N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enamide
434898-99-4
0.1g
$980.0 2023-09-16
Enamine
EN300-20175046-0.25g
N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enamide
434898-99-4
0.25g
$1024.0 2023-09-16

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